(2S,3As,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1H-indol-1-ium-2-carboxylate
(2S,3As,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1H-indol-1-ium-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
145513-93-5
VCID:
VC0057228
InChI:
InChI=1S/C9H15NO2/c11-9(12)8-5-6-3-1-2-4-7(6)10-8/h6-8,10H,1-5H2,(H,11,12)/t6-,7+,8-/m0/s1
SMILES:
C1CCC2C(C1)CC(N2)C(=O)O
Molecular Formula:
C9H15NO2
Molecular Weight:
169.22 g/mol
(2S,3As,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1H-indol-1-ium-2-carboxylate
CAS No.: 145513-93-5
Reference Standards
VCID: VC0057228
Molecular Formula: C9H15NO2
Molecular Weight: 169.22 g/mol
CAS No. | 145513-93-5 |
---|---|
Product Name | (2S,3As,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1H-indol-1-ium-2-carboxylate |
Molecular Formula | C9H15NO2 |
Molecular Weight | 169.22 g/mol |
IUPAC Name | (2S,3aS,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxylic acid |
Standard InChI | InChI=1S/C9H15NO2/c11-9(12)8-5-6-3-1-2-4-7(6)10-8/h6-8,10H,1-5H2,(H,11,12)/t6-,7+,8-/m0/s1 |
Standard InChIKey | CQYBNXGHMBNGCG-RNJXMRFFSA-N |
Isomeric SMILES | C1CC[C@@H]2[C@@H](C1)C[C@H]([NH2+]2)C(=O)[O-] |
SMILES | C1CCC2C(C1)CC(N2)C(=O)O |
Canonical SMILES | C1CCC2C(C1)CC([NH2+]2)C(=O)[O-] |
Synonyms | octahydroindole-2-carboxylic acid |
PubChem Compound | 7408450 |
Last Modified | Nov 11 2021 |
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